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Abstract

Ethyl 4-methylhexanoate is a volatile ester that contributes significantly to the desirable fruity
and sweet aroma profiles of numerous foods and beverages. Its characteristic notes of apple,
pineapple, and other tropical fruits make it a valuable compound for the flavor and fragrance
industry. This technical guide provides an in-depth exploration of the potential applications of
ethyl 4-methylhexanoate in food science. It covers its chemical and sensory properties,
natural occurrence, and practical applications in various food systems. Furthermore, this guide
details methodologies for its incorporation and analysis, discusses its stability and synergistic
interactions with other flavor compounds, and reviews its regulatory status and safety. This
document is intended for researchers, food scientists, and product development professionals
seeking to leverage the unique organoleptic properties of ethyl 4-methylhexanoate.

Introduction to Ethyl 4-methylhexanoate

Ethyl 4-methylhexanoate, also known by its IUPAC name ethyl 4-methylhexanoate, is an
organic ester with the chemical formula C9H1802.[1][2] It is a branched-chain fatty acid ester
that is recognized for its potent and pleasant fruity aroma.
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Table 1: Physicochemical Properties of Ethyl 4-methylhexanoate

Property Value Reference
Chemical Name Ethyl 4-methylhexanoate [1]

CAS Number 1561-10-0 [1]
Molecular Formula C9H1802 [11[3]
Molecular Weight 158.24 g/mol [1][3]
Appearance Colorless liquid [4]

Boiling Point 180 °C at 760 mmHg [11[3]

Flash Point 59.4 °C [1]

Density 0.874 g/cm3 [1]

Insoluble in water; soluble in
Solubility ethanol and other organic [4]

solvents.

Natural Occurrence

Ethyl 4-methylhexanoate is a naturally occurring compound found in a variety of fruits and
fermented beverages. Its presence is a key contributor to the characteristic aroma of these
products. For instance, it has been identified as a volatile component in durian, particularly the
'‘Monthong' and 'Kanyao' cultivars, where it contributes to the fruity notes.[5] It is also found in
wines, where it can be formed during fermentation and aging processes, contributing to the
overall fruity bouquet of the final product.[3][6] The biogenesis of such esters in fruits is often
linked to the metabolism of fatty acids and amino acids during ripening.[7][8]

Sensory Profile and Organoleptic Properties

The primary value of ethyl 4-methylhexanoate in the food industry lies in its distinct sensory
profile. It is characterized by a powerful and pleasant fruity aroma.

e Odor: The aroma is most frequently described as fruity, with specific notes of apple,
pineapple, and a general "red fruit" character.[9] Some sources also describe it as having a
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mild, sweet, and slightly waxy aroma.

o Flavor: In terms of flavor, it imparts a sweet, fruity taste that enhances the overall perception
of fruitiness in a food product.

The perception of ethyl 4-methylhexanoate is concentration-dependent. At optimal levels, it
provides a pleasant fruity note; however, at excessive concentrations, it can become
overpowering and lead to an unbalanced flavor profile.[9] The sensory threshold of a flavor
compound, the concentration at which it can be detected by the human senses, is a critical
parameter in its application. While specific threshold data for ethyl 4-methylhexanoate in
various food matrices is not widely published, it is known to be a potent aroma compound.

Potential Applications in Food Systems

The versatile and pleasant fruity aroma of ethyl 4-methylhexanoate makes it suitable for a
wide range of food and beverage applications. It can be used to enhance existing fruit flavors,
create new flavor profiles, or mask undesirable off-notes.

Beverages

In the beverage industry, ethyl 4-methylhexanoate can be used to:

o Enhance Fruit Juices: Boost the authentic fruity character of apple, pineapple, and mixed
fruit juices.

o Carbonated Soft Drinks: Impart a refreshing fruity note to sodas and other carbonated
beverages.

» Alcoholic Beverages: In brewing and winemaking, while it can be a natural fermentation
byproduct, controlled addition can be used to standardize and enhance the fruity ester profile
of beers and wines.[9]

Confectionery

The sweet and fruity characteristics of ethyl 4-methylhexanoate are well-suited for
confectionery products:
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» Hard and Soft Candies: To create or boost fruit flavors like apple, cherry, and tropical fruits.
[10]

e Chewing Gum: To provide a long-lasting fruity taste.

e Chocolates and Fillings: To add a nuanced fruity note to chocolate fillings and creams.

Dairy Products

In dairy applications, it can be used in:

e Yogurts and Ice Creams: To enhance the fruit preparations mixed into yogurts and to flavor
ice creams and sorbets.[4]

o Flavored Milk: To create appealing fruit-flavored milk drinks for children and adults.

Baked Goods

Ethyl 4-methylhexanoate can be incorporated into:

« Fillings for Pastries and Cakes: To provide a baked-stable fruit flavor in fillings, icings, and
glazes.[10]

o Breakfast Cereals: To add a fruity aroma to breakfast cereals and cereal bars.

Synergistic and Antagonistic Effects

The final flavor profile of a food product is rarely the result of a single compound. Flavor is a
complex interplay of numerous volatile and non-volatile molecules. Ethyl 4-methylhexanoate
can exhibit synergistic and antagonistic effects when combined with other flavor compounds.

e Synergistic Effects: When used in combination with other esters, such as ethyl acetate, ethyl
butyrate, and hexyl acetate, it can contribute to a more complex and well-rounded fruit flavor.
For example, the combination of different esters is crucial for creating the characteristic
aroma of many fruits.[7] Research on wine aroma has highlighted the importance of
interactions between different esters in defining the final sensory profile.[11]
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e Masking and Antagonistic Effects: In some instances, flavor compounds can mask or
suppress the perception of others. The fruity notes of esters like ethyl 4-methylhexanoate
could potentially be suppressed by the presence of overpowering aromas. Conversely, its
pleasant fruity character might be used to mask slight off-notes from other ingredients in a
food formulation. The interaction between fruity esters and other compounds, such as those
responsible for "Brett" character in wine, is a complex area of sensory science.[12]

Methodologies for Incorporation and Analysis
Experimental Protocol: Incorporation into a Beverage
Matrix

This protocol outlines a general procedure for incorporating ethyl 4-methylhexanoate into a
model beverage system for sensory evaluation.

Objective: To evaluate the sensory impact of ethyl 4-methylhexanoate at different
concentrations in a sweetened, acidified aqueous solution.

Materials:

Ethyl 4-methylhexanoate (food grade)
» Ethanol (food grade, as a solvent)

e Sucrose

« Citric acid

» Deionized water

o Volumetric flasks, pipettes, and beakers
e Analytical balance

Procedure:

o Preparation of Stock Solution:
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o Accurately weigh 100 mg of ethyl 4-methylhexanoate.

o Dissolve it in 100 mL of food-grade ethanol to create a 1000 ppm stock solution. The use
of a solvent is necessary due to the low solubility of the ester in water.[4]

o Preparation of Base Beverage:

o Prepare a base solution containing 10% (w/v) sucrose and 0.1% (w/v) citric acid in
deionized water. This will mimic a simple soft drink.

e Dosing and Sample Preparation:

o Prepare a series of beverage samples with varying concentrations of ethyl 4-
methylhexanoate (e.g., 0.1, 0.5, 1.0, 5.0, and 10.0 ppm) by adding calculated volumes of
the stock solution to the base beverage.

o Ensure thorough mixing.

o Prepare a control sample containing only the base beverage and an equivalent amount of
ethanol as the highest concentration sample to account for any sensory contribution from
the solvent.

e Sensory Evaluation:

(¢]

Conduct sensory analysis using a trained panel.

Employ descriptive analysis to characterize the aroma and flavor profile of each sample.

[¢]

apple,”

o

Use a rating scale to quantify the intensity of attributes such as "fruity,
"pineapple,” and "sweet."

[¢]

The sensory profiles of beverages are often complex, and the interaction of various
volatile compounds determines the final perception.[13]
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Caption: Workflow for the incorporation and sensory analysis of ethyl 4-methylhexanoate in a
model beverage.

Analytical Workflow: Quantification using Gas
Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the analysis of volatile compounds in food and beverages.[14]
[15]

Objective: To extract and quantify ethyl 4-methylhexanoate from a food matrix.
Methodology:
o Sample Preparation and Extraction:

o Headspace Solid-Phase Microextraction (HS-SPME): This is a common technique for
extracting volatile compounds from liquid and solid samples.

o A known amount of the sample is placed in a sealed vial and heated to encourage the
release of volatile compounds into the headspace.

o An SPME fiber coated with a suitable stationary phase is exposed to the headspace to
adsorb the analytes.

e GC-MS Analysis:
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o The SPME fiber is then inserted into the heated injection port of the gas chromatograph,
where the adsorbed compounds are desorbed onto the GC column.

o The compounds are separated based on their boiling points and affinity for the stationary
phase of the column.

o The separated compounds then enter the mass spectrometer, where they are ionized and
fragmented. The resulting mass spectrum provides a unique fingerprint for identification.

o Quantification is typically achieved using an internal standard and a calibration curve.

Table 2: Typical GC-MS Parameters for Volatile Ester Analysis

Parameter Typical Setting

GC Column Mid-polarity column (e.g., DB-5ms, VF-1701-
MS)

Injector Temperature 250 °C

Oven Program Start at 40-50 °C, ramp up to 250 °C

Carrier Gas Helium at a constant flow rate

MS lon Source Temp. 230 °C

MS Transfer Line Temp. 250 °C

lonization Mode Electron Impact (EIl) at 70 eV

Scan Range m/z 30-350

Note: These parameters are illustrative and should be optimized for the specific instrument and
application.[15]
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Caption: General workflow for the analysis of volatile compounds like ethyl 4-
methylhexanoate using HS-SPME-GC-MS.

Stability and Release in Food Matrices

The stability of flavor compounds is crucial for ensuring the quality and shelf-life of food
products. The stability of esters like ethyl 4-methylhexanoate can be influenced by several
factors:

e pH: Esters can undergo hydrolysis under both acidic and alkaline conditions, which can lead
to a loss of flavor. The rate of hydrolysis is generally higher at extreme pH values.

o Temperature: High temperatures during processing (e.g., pasteurization, baking) can lead to
the degradation or volatilization of esters.

» Enzymatic Activity: The presence of esterase enzymes in some food systems can also lead
to the breakdown of esters.

The release of flavor compounds from the food matrix during consumption is also a critical
aspect of the sensory experience. The interaction of ethyl 4-methylhexanoate with other food
components, such as fats, proteins, and carbohydrates, can affect its volatility and perception
in the mouth.

Regulatory Status and Safety Assessment

The safety of any food ingredient is of paramount importance. Ethyl 4-methylhexanoate has
been evaluated for its safety and is generally recognized as safe (GRAS) for its intended use
as a flavoring substance by the Flavor and Extract Manufacturers Association (FEMA).[16] The
FEMA GRAS status indicates that the substance is considered safe by a panel of experts
under the conditions of its intended use.[17]

While specific toxicological studies on ethyl 4-methylhexanoate are not extensively detailed in
the public domain, related alkyl esters have been reviewed for their safety in cosmetic
applications, with findings of low acute oral and dermal toxicity.[18][19] It is important for users
to adhere to good manufacturing practices and use the ingredient at levels that are appropriate
for the specific food application.
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Future Trends and Research Directions

The demand for natural and nature-identical flavorings continues to grow. Future research on
ethyl 4-methylhexanoate could focus on:

» Biotechnological Production: Exploring microbial fermentation or enzymatic synthesis as
sustainable methods for its production.[20]

o Encapsulation and Controlled Release: Developing encapsulation technologies to improve
its stability in food matrices and control its release during consumption.

o Discovery of Novel Synergies: Investigating its sensory interactions with a wider range of
flavor compounds to create novel and complex flavor profiles.

o Expanded Application in Plant-Based Foods: As the market for plant-based alternatives
grows, there is an opportunity to use flavor compounds like ethyl 4-methylhexanoate to
improve their sensory appeal.

Conclusion

Ethyl 4-methylhexanoate is a valuable flavor compound with a wide range of potential
applications in the food and beverage industry. Its characteristic fruity and sweet aroma can
significantly enhance the sensory profile of numerous products. A thorough understanding of its
sensory properties, stability, and interactions with other food components is essential for its
effective application. With its GRAS status, ethyl 4-methylhexanoate is a safe and effective
tool for food scientists and product developers to create appealing and high-quality food
products.

References

e Burnett, C. L., et al. (2013). Amended Safety Assessment of Alkyl Ethylhexanoates as Used
in Cosmetics. International Journal of Toxicology, 32(1_suppl), 5S-19S. [Link]

e Johnson, W., Jr, et al. (2013). Amended Safety Assessment of Alkyl Ethylhexanoates as
Used in Cosmetics. International Journal of Toxicology, 32(1_suppl), 5S-19S. [Link]

e LookChem. (n.d.). Ethyl 4-methyl octanoate. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/product/b074837/docs?utm_src=pdf-body#ethyl-4-methylhexanoate-a-technical-guide-to-its-application-in-food-science
https://patents.google.com/patent/WO2011141923A2/en
https://www.benchchem.com/product/b074837/docs?utm_src=pdf-body#ethyl-4-methylhexanoate-a-technical-guide-to-its-application-in-food-science
https://www.benchchem.com/product/b074837/docs?utm_src=pdf-body#ethyl-4-methylhexanoate-a-technical-guide-to-its-application-in-food-science
https://www.benchchem.com/product/b074837/docs?utm_src=pdf-body#ethyl-4-methylhexanoate-a-technical-guide-to-its-application-in-food-science
https://journals.sagepub.com/doi/10.1177/1091581812474983
https://journals.sagepub.com/doi/abs/10.1177/1091581812474983
https://www.lookchem.com/product/ethyl-4-methyl-octanoate-56196-53-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The Good Scents Company. (n.d.). ethyl 4-methyl hexanoate. Retrieved from [Link]
MySkinRecipes. (n.d.). Ethyl 4-methyloctanoate. Retrieved from [Link]

LookChem. (n.d.). Ethyl 4-methylhexanoate. Retrieved from [Link]

PubChem. (n.d.). 2-Ethyl-4-methylhexanoic acid. Retrieved from [Link]

Google Patents. (n.d.). US20170267625A1 - Method for producing ethyl 4-methyloctanoate.
Pandey, R., et al. (2018). Concise asymmetric syntheses of (S)-ethyl 4-methyloctanoate and
its acid: aggregation pheromones of rhinoceros beetles of the genus Oryctes.

U.S. Food and Drug Administration. (n.d.). Substances Added to Food. Retrieved from [Link]

Flavor and Extract Manufacturers Association. (n.d.). METHYL HEXANOATE. Retrieved from
[Link]

Flavor and Extract Manufacturers Association. (2016). GRAS Flavoring Substances 27.
Retrieved from [Link]

Hall, R. L., & Oser, B. L. (1965). GRAS Substances. Food Technology, 19(2), 151-197.

FlavScents. (n.d.). ethyl 4-methyl hexanoate. Retrieved from [Link]
PubChem. (n.d.). Ethyl 4-methylpentanoate. Retrieved from [Link]

FlavorActiV. (n.d.). Ethyl Hexanoate Flavour Standard for Sensory Training. Retrieved from
[Link]

Li, X., et al. (2014). Evolution of the Aroma Volatiles of Pear Fruits Supplemented with Fatty
Acid Metabolic Precursors. Molecules, 19(12), 20437-20461.

Wijaya, C. H., et al. (2005). Biogenesis of Volatile Methyl Esters in Snake Fruit (Salacca
edulis, Reinw) cv. Pondoh. Journal of Agricultural and Food Chemistry, 53(5), 1647—-1651.
Ferreira, V., et al. (2012). Identification of ethyl 2-hydroxy-4-methylpentanoate in red wines, a
compound involved in blackberry aroma. Food Chemistry, 132(4), 1963—-19609.
Wisutiamonkul, A., et al. (2021). Fruit Volatile Fingerprints Characterized among Four
Commercial Cultivars of Thai Durian (Durio zibethinus). Horticulturae, 7(9), 273.

Ginsca, R. T., et al. (2024). Analysis of Volatile Flavor Compounds in Four Commercial
Beverages Using Static Headspace Gas Chromatography/Mass Spectrometry: A Qualitative

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


http://www.thegoodscentscompany.com/data/rw1026471.html
https://www.myskinrecipes.com/shop/en/ingredients/fragrance-ingredients/aroma-chemicals/ethyl-4-methyloctanoate-56196-53-3.html
https://www.benchchem.com/product/b074837/docs?utm_src=pdf-body#ethyl-4-methylhexanoate-a-technical-guide-to-its-application-in-food-science
https://www.lookchem.com/Ethyl-4-methylhexanoate-cas-1561-10-0/
https://pubchem.ncbi.nlm.nih.gov/compound/17907597
https://www.cfsanappsexternal.fda.gov/scripts/fdcc/?set=FoodSubstances&id=METHYLHEXANOATE&sort=CAS_No&order=ASC&startrow=1&type=basic&search=106-70-7
https://www.femaflavor.org/flavor-library/2708
https://www.femaflavor.org/sites/default/files/GRAS%2027%20interim%20list%20-%20for%20website%2012-1-16.pdf
https://www.flavscents.com/material/ethyl-4-methyl-hexanoate/1561-10-0
https://pubchem.ncbi.nlm.nih.gov/compound/117477
https://www.flavoractiv.com/beverage/ethyl-hexanoate-flavour-standard/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Approach. Applied Sciences, 14(5), 1877.

JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version
2. Retrieved from [Link]

Google Patents. (n.d.). WO2011141923A2 - Improved synthesis of optically pure (s) - 3-
cyano-5-methyl-hexanoic acid alkyl ester, an intermediate of (s).

Ma, X., et al. (2017). Sensory profile of ethyl 3-d-glucopyranoside and its contribution to
quality of sea buckthorn (Hippophaé rhamnoides L.). Food Chemistry, 235, 20-28.

PubChem. (n.d.). 4-Ethyl-5-methylhexanoic acid. Retrieved from [Link]

David, F., et al. (2001). Gas chromatographic quantification of fatty acid methyl esters: flame
ionization detection vs. electron impact mass spectrometry. Journal of the American QOil
Chemists' Society, 78(11), 1165-1172.

Sz6ll6si, R., et al. (2021). Synthesis of Methyl 4,6-Di-O-ethyl-a-d-glucopyranoside-Based
Azacrown Ethers and Their Effects in Asymmetric Reactions. Molecules, 26(11), 3233.

NIST. (n.d.). D-ethyl 4-methylhexanoate. Retrieved from [Link]

Wang, Y., et al. (2023). Comparison of the Aroma-Active Compounds and Sensory
Characteristics of Different Grades of Light-Flavor Baijiu. Foods, 12(6), 1234.

Fariello, F., et al. (2018). Statistical Evaluation of 4-ethylphenol and 4-ethylguaiacol
Concentrations to Support Sensory Evaluation of "Brett Character”. South African Journal of
Enology and Viticulture, 39(2), 147-152.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethyl 4-methylhexanoate | lookchem [lookchem.com]
2. guidechem.com [guidechem.com]
3. ethyl 4-methyl hexanoate [flavscents.com]

4. nbinno.com [nbinno.com]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.jeol.co.jp/en/applications/pdf/ms/jms-t2000gc_mstips055_e.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/24974634
https://www.benchchem.com/product/b074837/docs?utm_src=pdf-body#ethyl-4-methylhexanoate-a-technical-guide-to-its-application-in-food-science
https://webbook.nist.gov/cgi/cbook.cgi?ID=C16176991
https://www.benchchem.com/product/b074837?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/ProductWholeProperty_LCPL204511.htm
https://www.guidechem.com/encyclopedia/ethyl-4-methylhexanoate-dic324976.html
https://flavscents.com/library/material/164322bfa6d/a
https://www.nbinno.com/?news/bd-ethyl-4-methyl-octanoate-comprehensive-technical-overview-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
6. ethyl 4-methyl hexanoate, 1561-10-0 [thegoodscentscompany.com]

7. Evolution of the Aroma Volatiles of Pear Fruits Supplemented with Fatty Acid Metabolic
Precursors - PMC [pmc.ncbi.nlm.nih.gov]

8. jstage.jst.go.jp [jstage.jst.go.jp]
9. Ethyl Hexanoate Flavour Standard for Sensory Training | FlavorActiV [flavoractiv.com]
10. Ethyl 4-methyloctanoate [myskinrecipes.com]

11. Identification of ethyl 2-hydroxy-4-methylpentanoate in red wines, a compound involved
in blackberry aroma - PubMed [pubmed.ncbi.nim.nih.gov]

12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

13. Comparison of the Aroma-Active Compounds and Sensory Characteristics of Different
Grades of Light-Flavor Baijiu - PMC [pmc.ncbi.nim.nih.gov]

14. documents.thermofisher.com [documents.thermofisher.com]
15. mdpi.com [mdpi.com]

16. femaflavor.org [femaflavor.org]

17. femaflavor.org [femaflavor.org]

18. cir-safety.org [cir-safety.org]

19. cir-safety.org [cir-safety.org]

20. W0O2011141923A2 - Improved synthesis of optically pure (s) - 3-cyano-5-methyl-
hexanoic acid alkyl ester, an intermediate of (s)- pregabalin - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Ethyl 4-methylhexanoate: A Technical Guide to its
Application in Food Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074837/docs#ethyl-4-methylhexanoate-a-technical-
guide-to-its-application-in-food-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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